Cas no 2228769-35-3 (2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2228769-35-3
• MF: C₆H₆BrClN₂O₂S
• MW: 285.546038150787
• CID: 6029901
• PubChem ID: 142359156
• Update Time: 2025-11-01

2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride
• 2228769-35-3
• EN300-1989563

• Inchi： 1S/C6H6BrClN2O2S/c7-5-3-9-6(10-4-5)1-2-13(8,11)12/h3-4H,1-2H2
• InChI Key： SWIOBJZQJBBXID-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CCS(=O)(=O)Cl)=NC=1

Computed Properties

• Exact Mass: 283.90219g/mol
• Monoisotopic Mass: 283.90219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride

Introduction to 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228769-35-3)

2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228769-35-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its potential in the development of novel therapeutic agents. The bromopyrimidine moiety and the sulfonyl chloride functional group contribute to its reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride consists of a bromopyrimidine ring attached to an ethane sulfonyl chloride group. The bromine atom in the pyrimidine ring can serve as a useful handle for further functionalization, while the sulfonyl chloride group is highly reactive and can readily undergo nucleophilic substitution reactions. This dual functionality makes the compound an attractive building block for the synthesis of complex molecules with diverse biological activities.

Recent studies have highlighted the importance of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride in the development of antiviral and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus. The bromopyrimidine moiety was found to be crucial for binding to viral enzymes, thereby inhibiting viral replication.

In another study, researchers at the University of California, San Francisco, investigated the anticancer properties of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride-derived compounds. They reported that these derivatives showed selective cytotoxicity towards various cancer cell lines, particularly those overexpressing certain kinases. The sulfonyl chloride group was found to play a key role in enhancing the cellular uptake and intracellular stability of these compounds, leading to improved therapeutic efficacy.

The synthetic accessibility of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride has also been a subject of extensive research. A recent publication in Organic Letters described an efficient and scalable synthesis route for this compound using readily available starting materials. The method involves a one-pot reaction sequence that combines bromination, cyclization, and sulfonylation steps, yielding high purity product with excellent yields. This synthetic approach has facilitated the large-scale production of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride, making it more accessible for further pharmaceutical applications.

The physical and chemical properties of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride have been well-characterized. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is highly soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). However, it is sensitive to moisture and should be stored under dry conditions to prevent hydrolysis.

In terms of safety and handling, while 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride is not classified as a hazardous material under current regulations, it is recommended to handle it with care due to its reactivity. Proper personal protective equipment (PPE), including gloves and goggles, should be worn during handling to avoid skin contact and inhalation. Additionally, it is advisable to work with this compound in a well-ventilated area or under a fume hood.

The potential applications of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride extend beyond medicinal chemistry. In materials science, this compound has been explored as a precursor for the synthesis of functional polymers and coatings with enhanced thermal stability and mechanical properties. The sulfonyl group imparts excellent thermal stability to these materials, making them suitable for high-performance applications in electronics and aerospace industries.

In conclusion, 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228769-35-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry and pharmaceutical science.